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Compound of Interest

Compound Name: Galanganone B

Cat. No.: B1164238 Get Quote

A comprehensive review of the current scientific literature reveals a significant body of research

on the apoptosis-inducing effects of Galangin, a natural flavonoid found in high concentrations

in the rhizomes of Alpinia galanga (galangal). However, specific data on the related compound,

Galanganone B, and its role in apoptosis induction is currently limited. This document,

therefore, provides detailed application notes and protocols based on the extensive research

available for Galangin, which is of significant interest to researchers, scientists, and drug

development professionals exploring novel anticancer agents.

Galangin has been shown to exhibit potent anticancer activity across various cancer cell lines

by triggering programmed cell death, or apoptosis.[1] Its mechanism of action is multifaceted,

primarily involving the modulation of key cellular signaling pathways, including the

PI3K/Akt/mTOR and MAPK pathways, which are crucial for cell survival and proliferation.[2][3]

Data Presentation: Efficacy of Galangin in Cancer
Cells
The cytotoxic and pro-apoptotic effects of Galangin have been quantified in numerous studies.

The following tables summarize key quantitative data from research on various cancer cell

lines.

Table 1: IC50 Values of Galangin in Different Cancer Cell Lines
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Cell Line Cancer Type IC50 Value Exposure Time Reference

MCF-7 Breast Cancer
400.0 ± 11.7

µg/ml
48 h [2]

MCF-7 Breast Cancer
170.0 ± 5.9

µg/ml
72 h [2]

B16F10 Melanoma 7.3 µg/ml Not Specified [4]

MGC803 Gastric Cancer Not Specified Not Specified [1]

HCT-15 Colon Cancer Not Specified Not Specified [5]

HT-29 Colon Cancer Not Specified Not Specified [5]

Table 2: Apoptosis Induction by Galangin in MCF-7 Breast Cancer Cells

Treatment Concentration
Early
Apoptosis (%)

Late
Apoptosis/Nec
rosis (%)

Reference

Control - 2 6 [2]

Galangal Extract 250 µg/ml 9.5 13.5 [2]

Galangal Extract 500 µg/ml 31.5 39.5 [2]

Signaling Pathways Modulated by Galangin
Galangin-induced apoptosis is mediated through the regulation of complex signaling networks.

The PI3K/Akt/mTOR pathway, a critical regulator of cell survival, and the MAPK pathway, which

is involved in cellular stress responses and apoptosis, are primary targets of Galangin.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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